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Compound of Interest

Compound Name: 2,4-Difluoro-3-nitropyridine

Cat. No.: B057348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 60186-14-3[1][2]

Introduction
2,4-Difluoro-3-nitropyridine is a halogenated and nitrated pyridine derivative that serves as a

versatile building block in synthetic organic chemistry. Its unique electronic properties, arising

from the presence of two electron-withdrawing fluorine atoms and a nitro group on the pyridine

ring, make it a highly reactive scaffold for the synthesis of a wide range of more complex

heterocyclic compounds. This guide provides a comprehensive overview of its chemical

properties, synthesis, and potential applications, particularly in the realm of medicinal chemistry

and drug discovery. The strategic placement of its functional groups allows for selective

modifications, making it a valuable intermediate for creating libraries of novel compounds for

biological screening.

Physicochemical and Safety Data
A summary of the key physicochemical and safety information for 2,4-Difluoro-3-nitropyridine
is presented below.
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Property Value Reference

CAS Number 60186-14-3 [1][2]

Molecular Formula C₅H₂F₂N₂O₂

Molecular Weight 160.08 g/mol

Purity ≥95% [1]

MDL Number MFCD18802742 [1]

Safety Information:

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Note: This information is based on available supplier data and may not be exhaustive. Always

consult a full Safety Data Sheet (SDS) before handling this compound.

Synthesis and Experimental Protocols
While a specific detailed experimental protocol for the synthesis of 2,4-Difluoro-3-
nitropyridine is not readily available in the public domain, a plausible synthetic route can be

devised based on established methods for the nitration and fluorination of pyridine derivatives.

A potential two-step synthesis starting from 2,4-dichloropyridine is outlined below.

Proposed Synthesis Workflow
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2,4-Dichloropyridine

Nitration
(HNO3/H2SO4)

2,4-Dichloro-3-nitropyridine

Halogen Exchange (Halex) Reaction
(KF, high temperature, polar aprotic solvent)

2,4-Difluoro-3-nitropyridine

Nucleophilic Aromatic Substitution (SNAr) Reduction of Nitro Group

2,4-Difluoro-3-nitropyridine

Reaction with Nucleophiles
(e.g., R-NH2, R-OH, R-SH)

Reduction
(e.g., H2/Pd, Fe/HCl)

Substituted Pyridines

Displacement of Fluorine

2,4-Difluoro-3-aminopyridine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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